2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid

• IUPAC Name: 2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanylbenzoic acid
• InChI: InChI=1S/C17H17NO3S/c19-16(18-11-10-13-6-2-1-3-7-13)12-22-15-9-5-4-8-14(15)17(20)21/h1-9H,10-12H2,(H,18,19)(H,20,21)
• InChI Key: DGZXMEKIPUTQGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=CC=CC=C2C(=O)O
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid, also known as OATB, is a synthetic compound that has been widely used in scientific research. It is a thiol-containing compound that has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

One significant application is in the field of organic synthesis . The compound serves as a precursor for synthesizing various derivatives with potential biological activity. For example, Chen Fen-er (2012) demonstrated the synthesis of 2-(2-Phenylethyl)benzoic acid through a Wittig-Horner reaction, showcasing the compound's utility in generating structurally complex molecules Chen Fen-er, 2012.

Biological Applications

In medicinal chemistry , derivatives of 2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}thio)benzoic acid exhibit diverse biological activities. For instance, Brown and Foubister (1984) explored the hypoglycemic properties of [(acylamino)ethyl]benzoic acids, suggesting their potential in developing new diabetes treatments Brown & Foubister, 1984.

Material Science and Sensing Applications

In material science , the compound's derivatives are investigated for their sensing capabilities. Elizabeth M. Nolan and S. Lippard (2007) reported on a red-emitting sensor for mercury detection in water, highlighting the environmental monitoring applications of these compounds Nolan & Lippard, 2007.

Bioinorganic Chemistry

In bioinorganic chemistry , complexes of Co(II) with Schiff bases derived from similar compounds have shown antimicrobial activities, underscoring the potential for developing new antimicrobial agents Singh, Das, & Dhakarey, 2009.

Safety and Hazards

For safety information and potential hazards, it is recommended to refer to the Material Safety Data Sheet (MSDS).